Cas no 1310947-47-7 (4-Bromo-2-chloro-1-(ethylsulfanyl)benzene)

• Product Name: 4-Bromo-2-chloro-1-(ethylsulfanyl)benzene
• CAS No: 1310947-47-7
• MF: C₈H₈BrClS
• MW: 251.571119308472
• CID: 6003094
• PubChem ID: 58452326
• Update Time: 2025-05-21

4-Bromo-2-chloro-1-(ethylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-1-(ethylsulfanyl)benzene
• 4-Bromo-2-chloro-1-(ethylthio)benzene
• Benzene, 4-bromo-2-chloro-1-(ethylthio)-
• VDYKZFAVOVELEH-UHFFFAOYSA-N
• FT-0753150
• 1310947-47-7
• EN300-6733560
• 4-bromo-2-chloro-1-ethylsulfanylbenzene
• SCHEMBL2416681

• Inchi： 1S/C8H8BrClS/c1-2-11-8-4-3-6(9)5-7(8)10/h3-5H,2H2,1H3
• InChI Key： VDYKZFAVOVELEH-UHFFFAOYSA-N
• SMILES： C1(SCC)=CC=C(Br)C=C1Cl

Computed Properties

• Exact Mass: 249.92186g/mol
• Monoisotopic Mass: 249.92186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 277.1±30.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Bromo-2-chloro-1-(ethylsulfanyl)benzene

Comprehensive Overview of 4-Bromo-2-chloro-1-(ethylsulfanyl)benzene (CAS No. 1310947-47-7)

4-Bromo-2-chloro-1-(ethylsulfanyl)benzene (CAS No. 1310947-47-7) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine and chlorine substitution pattern combined with an ethylsulfanyl functional group, makes it a versatile building block for cross-coupling reactions and heterocyclic chemistry. The compound’s high purity and thermal stability have garnered significant attention in R&D laboratories, particularly in the development of novel bioactive molecules and electronic materials.

In recent years, the demand for halogenated benzene derivatives like 4-Bromo-2-chloro-1-(ethylsulfanyl)benzene has surged due to their critical role in Suzuki-Miyaura coupling and palladium-catalyzed reactions. Researchers frequently search for "synthesis methods for bromo-chloro benzene derivatives" or "applications of ethylsulfanyl groups in organic chemistry," reflecting the compound’s relevance in modern synthetic strategies. Its low toxicity profile and compatibility with green chemistry principles further enhance its appeal for sustainable industrial applications.

The compound’s spectroscopic properties (e.g., NMR, IR, and MS data) are well-documented, aiding in quality control and structural verification. Analytical techniques such as HPLC and GC-MS are commonly employed to ensure batch-to-batch consistency, a key concern for manufacturers targeting high-performance materials. Discussions on platforms like ResearchGate often highlight its utility in designing OLED precursors or photovoltaic additives, aligning with the global push for renewable energy solutions.

From a commercial perspective, 4-Bromo-2-chloro-1-(ethylsulfanyl)benzene is available in varying pack sizes (e.g., 1g to 1kg) to cater to both academic and industrial needs. Suppliers emphasize custom synthesis options to address niche requirements, such as isotopic labeling (13C/2H) for tracer studies. FAQs like "how to store ethylsulfanyl benzene derivatives" underscore the importance of moisture-sensitive handling and argon-packed storage to maintain longevity.

Emerging trends link this compound to AI-driven drug discovery, where its scaffold is used to train machine learning models for molecular property prediction. Patent filings reveal its incorporation into anticancer agent prototypes, though detailed mechanisms remain proprietary. Environmental studies also explore its biodegradation pathways, addressing concerns about persistent organic pollutants (POPs).

In summary, 4-Bromo-2-chloro-1-(ethylsulfanyl)benzene (CAS No. 1310947-47-7) bridges multiple scientific disciplines, from medicinal chemistry to nanotechnology. Its adaptability to flow chemistry setups and microwave-assisted synthesis positions it as a future-proof reagent, while ongoing research into its catalytic applications promises further breakthroughs. For detailed protocols or COA (Certificate of Analysis) inquiries, consult reputable chemical databases or supplier catalogs.